1-(2-fluorophenyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(2-fluorophenyl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C18H23FN2O2S2/c19-18-6-2-1-4-16(18)14-25(22,23)20-12-15-7-9-21(10-8-15)13-17-5-3-11-24-17/h1-6,11,15,20H,7-10,12-14H2
• InChI Key: XJTVWRHUWIPINC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CC2=CC=CC=C2F)CC3=CC=CS3
• Molecular Formula: C18H23FN2O2S2
• Molecular Weight: 382.5 g/mol

Description

1-(2-fluorophenyl)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H23FN2O2S2 and its molecular weight is 382.51. The purity is usually 95%.
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Scientific Research Applications

Catalytic Processes and Organic Synthesis

The use of sulfonamide compounds in catalytic processes, particularly in enantioselective and regioselective allylic alkylation, demonstrates the utility of these compounds in synthesizing enantiopure fluorobis(phenylsulfonyl)methylated compounds. Such compounds have applications in the development of pharmaceuticals, showcasing the importance of sulfonamide derivatives in organic synthesis (Liu et al., 2009).

Fluorination Techniques

Sulfonamide compounds have been employed in fluorination techniques, contributing to the synthesis of vinyl fluorides through the Horner-Wittig reaction. This indicates the role of sulfonamides in introducing fluorine atoms into organic molecules, a key step in the manufacture of agrochemicals and pharmaceuticals (McCarthy et al., 1990).

Kinetic Studies in Organic Chemistry

Kinetic studies involving sulfonamides have helped elucidate reaction mechanisms, such as the elimination of methanesulfonic acid from ethyl substrates. This research aids in understanding reaction pathways and designing more efficient synthetic strategies for complex organic molecules (Kumar & Balachandran, 2008).

Development of Fluorescent Probes

Sulfonamide derivatives have been explored for the development of fluorescent probes, enabling sensitive and selective detection of strong acids. This application is crucial in analytical chemistry for the quantification of substances in various samples (Masuda et al., 2005).

Synthesis of Fluoroalkyl Compounds

The synthesis of fluoroalkyl methyl thioethers through the addition of methanesulfenyl fluoride to alkenes illustrates the role of sulfonamide compounds in introducing fluorine and sulfur into organic molecules. Such compounds have potential applications in the development of materials and pharmaceuticals (Haufe et al., 1992).